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Compound of Interest

Compound Name:
Propyltriphenylphosphonium

bromide

Cat. No.: B044345 Get Quote

An In-depth Technical Guide to the Safe Handling of Propyltriphenylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

propyltriphenylphosphonium bromide (CAS No. 6228-47-3), a compound frequently utilized

in chemical synthesis. Adherence to these guidelines is crucial for minimizing risks and

ensuring a safe laboratory environment.

Hazard Identification and Classification
Propyltriphenylphosphonium bromide is classified as a hazardous substance. The primary

hazards are summarized below.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]
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H335: May cause respiratory irritation.[1][2][3]

Signal Word: Warning[1][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of propyltriphenylphosphonium
bromide is provided in the table below.

Property Value

Appearance White crystalline solid[1][3][4]

Molecular Formula C21H22BrP[1][4]

Molecular Weight 385.27 g/mol [4]

Melting Point/Freezing Point 235 - 239 °C[1][4]

Decomposition Temperature > 245°C[4]

Solubility No data available

Hygroscopicity Hygroscopic[1][4]

Toxicological Data
Limited quantitative toxicological data is available for propyltriphenylphosphonium bromide.

The available information is presented below.

Metric Value Species Source

Acute Oral Toxicity

(LD50)
118 mg/kg Rat [5]

No specific data is available for dermal or inhalation toxicity.

Safe Handling and Storage Protocols
Proper handling and storage are paramount to ensuring safety.
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Handling Procedures
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[1][6][7]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3][4][6]

Hand Protection: Wear appropriate chemical-resistant gloves.[4][6][7]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3][4]

[6]

Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in the

laboratory.[6]

Dust Formation: Avoid creating dust.[1][4][7] If dust is generated, use appropriate respiratory

protection.[4]

Storage Conditions
Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3][7]

Temperature: Store in a cool place.[1] For some deuterated forms, storage at -20°C is

recommended.[6]

Moisture: Protect from moisture as the substance is hygroscopic.[1][3][4]

Incompatible Materials: Keep away from strong oxidizing agents.[4]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[4][7]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][3][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[1][3][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1][6]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][6][7]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides,

oxides of phosphorus, and hydrogen bromide gas.[1][4]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][4][7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment, including respiratory protection, to

avoid dust inhalation and contact with the substance.[1][8] Ensure adequate ventilation.[1][8]
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Environmental Precautions: Prevent the product from entering drains.[1][8]

Containment and Cleanup: Sweep up the spilled material and place it into a suitable, closed

container for disposal.[1][4][9] Avoid generating dust.[1][4]

Exposure Controls and Personal Protection
Engineering Controls

Ensure adequate ventilation, especially in confined areas.[4]

Eyewash stations and safety showers should be readily accessible near the workstation

location.[4][10]

Personal Protective Equipment (PPE)
Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield (conforming to EN166 or NIOSH

standards).[4][7]

Skin Protection
Wear impervious clothing and chemical-

resistant gloves.[6][7]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

Hazard Mitigation Workflow
The following diagram illustrates the logical workflow for mitigating the risks associated with

propyltriphenylphosphonium bromide.
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Risk Assessment Control Measures

Emergency Response

Hazard Identification
- Harmful (swallowed, skin)

- Skin/Eye/Respiratory Irritant

Exposure Assessment
- Inhalation of dust
- Skin/Eye contact

Engineering Controls
- Fume Hood
- Ventilation

Mitigate
Administrative Controls
- Safe Work Practices

- Training

Personal Protective Equipment
- Goggles, Gloves, Lab Coat

First Aid
- As per SDSIn case of failure

Spill Control
- Containment & Cleanup

In case of failure

Fire Fighting
- Appropriate Media

In case of failure

Click to download full resolution via product page

Caption: Workflow for Hazard Mitigation of Propyltriphenylphosphonium Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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